Cas no 829-28-7 (Acetonitrile, [(4-methylphenyl)nitrosoamino]-)

• Product Name: Acetonitrile, [(4-methylphenyl)nitrosoamino]-
• CAS No: 829-28-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 679935
• PubChem ID: 4182229
• Update Time: 2025-04-19

Acetonitrile, [(4-methylphenyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-methylphenyl)nitrosoamino]-
• N-(cyanomethyl)-N-(4-methylphenyl)nitrous amide
• DTXSID50400399
• Z56855169
• AKOS001063201
• 829-28-7

• Inchi： 1S/C9H9N3O/c1-8-2-4-9(5-3-8)12(11-13)7-6-10/h2-5H,7H2,1H3
• InChI Key： YXXYQAIFYOCTPM-UHFFFAOYSA-N
• SMILES： O=NN(CC#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5Ų